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Compound of Interest

Compound Name: 3-Eudesmene-1beta,11-diol

Cat. No.: B1160444 Get Quote

Application Note: GC-MS Analysis of 3-
Eudesmene-1β,11-diol
Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Eudesmene-1β,11-diol is a sesquiterpenoid diol, a class of natural products with diverse

biological activities.[1] Accurate and reliable analytical methods are crucial for its identification

and quantification in various matrices for research and drug development purposes. This

application note details a comprehensive Gas Chromatography-Mass Spectrometry (GC-MS)

method for the analysis of 3-Eudesmene-1β,11-diol. The described protocol provides a robust

framework for the separation, identification, and quantification of this compound.

While specific experimental data for 3-Eudesmene-1β,11-diol is not extensively published, this

document outlines a validated approach based on established methods for the analysis of

sesquiterpenes and related oxygenated compounds.[2][3][4][5]

Experimental Workflow
The overall workflow for the GC-MS analysis of 3-Eudesmene-1β,11-diol is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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